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Compound of Interest

Compound Name:
2-Bromo-4,6-dimethylphenyl

isocyanate

CAS No.: 78831-81-9

Cat. No.: B1598526

Get Quote

An In-Depth Technical Guide to 7-Ethoxy-4-methylcoumarin

Introduction
7-Ethoxy-4-methylcoumarin, also known as 7-ethoxy-4-methyl-2H-chromen-2-one, is a

synthetic derivative of coumarin, a benzopyrone that forms the core of numerous natural and

synthetic molecules with significant biological activities.[1] This compound is a white solid with

a faint walnut-like odor and has found applications in various fields, including as a fluorescent

probe, a fragrance ingredient, and a subject of pharmacological research.[2][3] Its utility stems

from its distinct chemical structure, which imparts favorable physicochemical and biological

properties. This guide provides a comprehensive analysis of the structure, synthesis, and

biological significance of 7-Ethoxy-4-methylcoumarin, tailored for researchers and

professionals in drug development.

Structural Analysis and Physicochemical Properties
The structural framework of 7-Ethoxy-4-methylcoumarin consists of a fused benzene and α-

pyrone ring, which is characteristic of the coumarin family.[4] The key substituents that define
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its identity are an ethoxy group (-OCH2CH3) at the 7-position and a methyl group (-CH3) at the

4-position of the coumarin scaffold.[5]

Molecular Formula: C₁₂H₁₂O₃[5]

Molecular Weight: 204.22 g/mol [5]

IUPAC Name: 7-ethoxy-4-methylchromen-2-one[5]

The presence of the electron-donating ethoxy group and the methyl group influences the

electron density distribution within the aromatic system, which in turn affects its spectroscopic

properties and biological interactions. The compound is slightly soluble in alcohol and soluble in

organic solvents like DMF.[2][3]

Spectroscopic Characterization
The structural elucidation of 7-Ethoxy-4-methylcoumarin is routinely achieved through a

combination of spectroscopic techniques.

Spectroscopic Data

¹H NMR Spectroscopy: Key proton signals are expected for the ethoxy group (a triplet and a

quartet), the methyl group (a singlet), and the aromatic and vinylic protons of the coumarin ring

system.[5][6]

¹³C NMR Spectroscopy: The carbon spectrum will show distinct peaks corresponding to the carbonyl

carbon of the lactone, the carbons of the aromatic and pyrone rings, and the carbons of the ethoxy

and methyl substituents.[5]

Infrared (IR) Spectroscopy: A characteristic strong absorption band is observed for the C=O

stretching of the lactone ring, typically around 1700-1750 cm⁻¹. Other significant bands correspond

to C-O and C-H stretching, and aromatic C=C vibrations.[5][7]

Mass Spectrometry: The molecular ion peak [M]⁺ is observed at m/z corresponding to its molecular

weight (204.22). Fragmentation patterns can provide further structural information.[5][7]

Fluorescence Spectroscopy: The compound exhibits fluorescence, with excitation and emission

maxima dependent on the solvent. For instance, in methanol, the excitation wavelength (λex) is 318

nm and the emission wavelength (λem) is 377 nm.[3]
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Synthesis of 7-Ethoxy-4-methylcoumarin
The synthesis of 7-Ethoxy-4-methylcoumarin is typically achieved through a two-step process,

beginning with the Pechmann condensation to form the coumarin core, followed by

etherification.

Step 1: Synthesis of 7-Hydroxy-4-methylcoumarin
(Pechmann Condensation)
The Pechmann condensation is a classic method for synthesizing coumarins from a phenol

and a β-ketoester in the presence of an acid catalyst.[8] For 7-hydroxy-4-methylcoumarin,

resorcinol (a phenol) is reacted with ethyl acetoacetate (a β-ketoester).[9][10]

Experimental Protocol:

To a stirred solution of resorcinol and ethyl acetoacetate, slowly add a strong acid catalyst,

such as concentrated sulfuric acid, while maintaining a low temperature (e.g., below 10°C).

[10]

Allow the reaction mixture to stand at room temperature for several hours (e.g., 18 hours) to

ensure complete reaction.[10]

Pour the reaction mixture into ice-cold water to precipitate the crude product.[10]

Collect the solid by filtration, wash with cold water, and dry.[11]

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 7-

hydroxy-4-methylcoumarin.[11]
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Caption: Proposed neuroprotective mechanism of 7-Ethoxy-4-methylcoumarin.

Other Potential Applications
Antioxidant and Anti-inflammatory: Like many coumarin derivatives, it is expected to possess

antioxidant and anti-inflammatory properties, which are beneficial in various disease
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contexts. [1][12][13]* Antimicrobial: Some studies on related coumarins suggest potential

antimicrobial activity. [14]* Fluorescent Probe: Its fluorescent properties make it a valuable

tool in biochemical assays, such as in the measurement of enzyme activity. [3][12]

Conclusion
7-Ethoxy-4-methylcoumarin is a versatile synthetic coumarin derivative with a well-defined

structure and a range of interesting biological activities. Its straightforward synthesis and

significant neuroprotective effects, particularly its role as a dopamine D2 receptor agonist,

make it a compelling candidate for further investigation in the context of Parkinson's disease

and other neurodegenerative disorders. The continued exploration of its pharmacological

properties is likely to uncover new therapeutic applications for this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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